Cas no 2138171-23-8 (1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane)

• Product Name: 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane
• CAS No: 2138171-23-8
• MF: C₁₄H₂₇Cl
• MW: 230.817183732986
• CID: 6212215
• PubChem ID: 165484167
• Update Time: 2025-05-19

1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane
• 2138171-23-8
• EN300-1132341

• Inchi： 1S/C14H27Cl/c1-6-13(2,3)11-7-9-12(10-8-11)14(4,5)15/h11-12H,6-10H2,1-5H3
• InChI Key： RZPXLIKQUPLGDV-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C1CCC(CC1)C(C)(C)CC

Computed Properties

• Exact Mass: 230.1801286g/mol
• Monoisotopic Mass: 230.1801286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane

Research Briefing on 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane (CAS: 2138171-23-8)

1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane (CAS: 2138171-23-8) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexane backbone substituted with chloropropyl and methylbutyl groups, exhibits potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane involves multi-step organic reactions, including alkylation and halogenation processes. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, which is critical for subsequent pharmacological evaluations. The compound's structural features suggest potential interactions with biological targets, particularly in the central nervous system (CNS), where its lipophilic nature may facilitate blood-brain barrier penetration.

Preliminary in vitro studies have demonstrated that 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane exhibits moderate affinity for GABA_A receptors, a class of neurotransmitter receptors implicated in anxiety, epilepsy, and sleep disorders. These findings were corroborated by molecular docking simulations, which highlighted the compound's ability to bind to the benzodiazepine site of the receptor. However, further in vivo studies are required to validate its therapeutic potential and assess any off-target effects.

In addition to its CNS activity, recent research has explored the compound's potential as an intermediate in the synthesis of more complex molecules. For instance, a 2024 study in Organic & Biomolecular Chemistry reported its use in the construction of spirocyclic compounds, which are increasingly relevant in the development of kinase inhibitors. The versatility of 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane as a building block underscores its value in medicinal chemistry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic profile. Early ADME (absorption, distribution, metabolism, and excretion) studies indicate rapid hepatic metabolism, which may limit its bioavailability. Researchers are currently investigating structural modifications to enhance metabolic stability while retaining its biological activity. Collaborative efforts between academic and industrial laboratories are expected to accelerate progress in this area.

In conclusion, 1-(2-chloropropan-2-yl)-4-(2-methylbutan-2-yl)cyclohexane (CAS: 2138171-23-8) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological activities warrant additional studies to fully elucidate its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies, formulation development, and preclinical efficacy assessments in relevant disease models.